Cas no 2228815-53-8 (N-(1-benzylpyrrolidin-2-yl)methyl-N-methylhydroxylamine)

• Product Name: N-(1-benzylpyrrolidin-2-yl)methyl-N-methylhydroxylamine
• CAS No: 2228815-53-8
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6335658
• PubChem ID: 165660548
• Update Time: 2025-10-31

N-(1-benzylpyrrolidin-2-yl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpyrrolidin-2-yl)methyl-N-methylhydroxylamine
• EN300-1864782
• N-[(1-benzylpyrrolidin-2-yl)methyl]-N-methylhydroxylamine
• 2228815-53-8

• Inchi： InChI=1S/C13H20N2O/c1-14(16)11-13-8-5-9-15(13)10-12-6-3-2-4-7-12/h2-4,6-7,13,16H,5,8-11H2,1H3
• InChI Key： GBSMSBHROZCXSW-UHFFFAOYSA-N
• SMILES： ON(C)CC1CCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.7Ų

Additional information on N-(1-benzylpyrrolidin-2-yl)methyl-N-methylhydroxylamine

Professional Introduction to N-(1-benzylpyrrolidin-2-yl)methyl-N-methylhydroxylamine (CAS No. 2228815-53-8)

N-(1-benzylpyrrolidin-2-yl)methyl-N-methylhydroxylamine, a compound with the CAS number 2228815-53-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound features a benzyl-substituted pyrrolidine core, which is further modified by a hydroxylamine moiety, making it a versatile intermediate for the synthesis of more complex molecules.

The benzyl group in N-(1-benzylpyrrolidin-2-yl)methyl-N-methylhydroxylamine plays a crucial role in determining its chemical reactivity and biological activity. This group is known to enhance the solubility of the compound in organic solvents, facilitating its use in various synthetic protocols. Additionally, the pyrrolidine ring contributes to the overall stability and bioavailability of the molecule, making it an attractive candidate for further development.

Recent research has highlighted the importance of N-(1-benzylpyrrolidin-2-yl)methyl-N-methylhydroxylamine in the development of novel therapeutic agents. Studies have demonstrated its potential as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its utility in creating compounds that modulate enzyme activity, particularly those involved in inflammatory responses and metabolic disorders.

The hydroxylamine moiety in this compound is particularly noteworthy, as it introduces a polar functional group that can interact with biological targets in multiple ways. This feature has been exploited in the design of molecules with enhanced binding affinity and selectivity. In particular, hydroxylamine derivatives have shown promise in the development of drugs targeting neurological disorders, where precise modulation of receptor activity is essential.

In terms of synthetic methodologies, N-(1-benzylpyrrolidin-2-yl)methyl-N-methylhydroxylamine serves as a valuable building block for more complex structures. Its reactivity allows for facile functionalization at multiple sites, enabling chemists to tailor the properties of derived compounds to specific needs. This flexibility has been leveraged in the synthesis of libraries of compounds for high-throughput screening, accelerating the discovery process.

The pharmacological profile of N-(1-benzylpyrrolidin-2-yl)methyl-N-methylhydroxylamine is still under active investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For example, its structural similarity to known bioactive molecules has prompted researchers to explore its potential as an antineoplastic agent or an anti-inflammatory drug. Further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying various functional groups within its structure, scientists can generate a wide range of analogs with distinct properties. This approach has been successfully employed in other areas of drug discovery, where subtle changes in molecular structure can lead to significant improvements in efficacy and safety.

The synthesis of N-(1-benzylpyrrolidin-2-yl)methyl-N-methylhydroxylamine involves several key steps that highlight modern synthetic techniques. The introduction of the benzyl group onto the pyrrolidine ring typically requires palladium-catalyzed cross-coupling reactions, which are highly efficient and selective. The subsequent modification with a hydroxylamine group can be achieved through nucleophilic substitution or other appropriate methods depending on reaction conditions.

From an industrial perspective, the production of this compound on a larger scale presents both challenges and opportunities. Optimizing synthetic routes for cost-effectiveness and scalability is crucial for its widespread adoption in pharmaceutical applications. Advances in process chemistry and green chemistry principles are expected to play a significant role in addressing these challenges.

The regulatory landscape for new chemical entities like N-(1-benzylpyrrolidin-2-yl)methyl-N-methylhydroxylamine is also an important consideration. Ensuring compliance with safety and quality standards is essential for its commercialization and clinical use. Collaborative efforts between academia and industry are necessary to navigate these requirements effectively.

In conclusion, N-(1-benzylpyrrolidin-2-yl)methyl-N-methylhydroxylamine (CAS No. 2228815-53-8) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in future medical advancements.